![molecular formula C6H8N4O3S B171116 3-(4-Amino-5-oxo-3-thioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)propanoic acid CAS No. 84424-74-8](/img/structure/B171116.png)
3-(4-Amino-5-oxo-3-thioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)propanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“3-(4-Amino-5-oxo-3-thioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)propanoic acid” is a chemical compound with the empirical formula C6H8N4O3S. It has a molecular weight of 216.22 . This compound is in solid form .
Synthesis Analysis
The synthesis of compounds similar to “this compound” involves various chemical reactions such as alkylation, acylation, aroylation, elimination, substitution, acidic/basic hydrolysis, oxidation, cyclocondensation, cycloaddition, phosphorylation, and complexation reactions .Molecular Structure Analysis
The molecular structure of this compound can be represented by the InChI key UDRLQUBSFWAFSO-UHFFFAOYSA-N .Chemical Reactions Analysis
The chemical reactions involving compounds similar to “this compound” include a one-pot reaction with selected aldehydes and chloroacetic acid .Physical And Chemical Properties Analysis
The compound is a solid . More specific physical and chemical properties were not found in the search results.Scientific Research Applications
1. Synthesis and Biological Evaluation
- The compound shows potential in the synthesis of novel heterocycles with microbiological activity, exhibiting inhibitory action against gram-positive and gram-negative microorganisms (Dabholkar & Ravi, 2010).
2. Anticancer Activity
- Derivatives of this compound have been synthesized and screened for anticancer agents, demonstrating significant in vitro anticancer activities against various cancer cell lines (Saad & Moustafa, 2011).
3. Anticonvulsant Properties
- Certain derivatives have shown prospective anticonvulsant agents, with one derivative demonstrating significant activity in maximal electroshock tests and another increasing seizure latency in a pentylenetetrazole screen (Ahuja & Siddiqui, 2014).
4. Antimicrobial Agents
- Fluorine-substituted derivatives bearing triazin-3-yl moieties have been synthesized, showing high antimicrobial activity, especially when containing both nitro and fluorine elements (Bawazir & Abdel-Rahman, 2018).
5. DNA Binding and Antiproliferative Activity
- Novel Pt(II)-complexes with derivatives of this compound have shown moderate cytotoxic activity on cancer cells and a marked ability to bind DNA sequences (Riccardi et al., 2019).
Mechanism of Action
Mode of Action
Similar compounds have been shown to act as ligands, binding to specific receptors or enzymes, which can lead to changes in cellular function .
Result of Action
The molecular and cellular effects of this compound’s action are currently unknown
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound These factors can include pH, temperature, presence of other molecules, and more
Safety and Hazards
Future Directions
properties
IUPAC Name |
3-(4-amino-5-oxo-3-sulfanylidene-2H-1,2,4-triazin-6-yl)propanoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N4O3S/c7-10-5(13)3(1-2-4(11)12)8-9-6(10)14/h1-2,7H2,(H,9,14)(H,11,12) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UDRLQUBSFWAFSO-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CC(=O)O)C1=NNC(=S)N(C1=O)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8N4O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80361560 |
Source
|
Record name | 3-(4-Amino-5-oxo-3-sulfanylidene-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)propanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80361560 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
216.22 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
84424-74-8 |
Source
|
Record name | 3-(4-Amino-5-oxo-3-sulfanylidene-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)propanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80361560 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.